Cas no 61174-51-4 (Benzene, 1-azido-2-[[4-(trifluoromethyl)phenyl]sulfonyl]-)

• Product Name: Benzene, 1-azido-2-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• CAS No: 61174-51-4
• MF: C₁₃H₈F₃N₃O₂S
• MW: 327.28173160553
• CID: 489594
• PubChem ID: 71398605
• Update Time: 2025-04-19

Benzene, 1-azido-2-[[4-(trifluoromethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-azido-2-[[4-(trifluoromethyl)phenyl]sulfonyl]-
• 1-azido-2-[4-(trifluoromethyl)phenyl]sulfonylbenzene
• 61174-51-4
• DTXSID20820020
• 1-Azido-2-[4-(trifluoromethyl)benzene-1-sulfonyl]benzene

• Inchi： 1S/C13H8F3N3O2S/c14-13(15,16)9-5-7-10(8-6-9)22(20,21)12-4-2-1-3-11(12)18-19-17/h1-8H
• InChI Key： RYKCQTNALBOQJO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1N=[N+]=[N-])(C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 327.02904
• Monoisotopic Mass: 327.02893217g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• PSA: 82.9